Cas no 93780-03-1 ((S)-2-BENZYLPENT-4-ENOIC ACID)

• Product name: (S)-2-BENZYLPENT-4-ENOIC ACID
• CAS No: 93780-03-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 1983046
• PubChem ID: 6558851

(S)-2-BENZYLPENT-4-ENOIC ACID Chemical and Physical Properties

Names and Identifiers

• (S)-2-BENZYLPENT-4-ENOIC ACID
• DTXSID401269279
• SCHEMBL9007628
• 93780-03-1
• (I+/-S)-I+/--2-Propen-1-ylbenzenepropanoic acid
• (alphaS)-alpha-2-Propen-1-ylbenzenepropanoic acid

• Inchi： InChI=1S/C12H14O2/c1-2-6-11(12(13)14)9-10-7-4-3-5-8-10/h2-5,7-8,11H,1,6,9H2,(H,13,14)/t11-/m0/s1
• InChI Key： VDJGCNARLOCVIY-NSHDSACASA-N
• SMILES： C=CCC(CC1=CC=CC=C1)C(=O)O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 2.8